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Compound of Interest

Compound Name: Ethyl bromoacetate

Cat. No.: B091307

For immediate release: This document provides critical safety and logistical information for the
proper disposal of ethyl bromoacetate, a highly toxic and lachrymatory chemical.
Researchers, scientists, and drug development professionals must adhere to these procedures
to ensure a safe laboratory environment and compliance with regulations.

Ethyl bromoacetate (CAS No. 105-36-2) is a flammable and toxic liquid that requires careful
handling and disposal.[1][2] It is fatal if swallowed, inhaled, or in contact with skin.[1][3][4][5]
This guide outlines the necessary steps for the safe disposal of this hazardous material.

Immediate Safety Precautions and Handling

Before initiating any disposal procedures, it is imperative to handle ethyl bromoacetate in a
well-ventilated area, preferably within a chemical fume hood.[6] Appropriate Personal
Protective Equipment (PPE) is mandatory and includes:

o Eye Protection: Chemical splash goggles and a face shield.[7]

o Skin Protection: Chemical-resistant gloves (e.g., rubber oil-resistant gloves), and appropriate
protective clothing to prevent skin exposure.[7][8]

o Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary if exposure limits
are exceeded or if irritation is experienced.[7]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b091307?utm_src=pdf-interest
https://www.benchchem.com/product/b091307?utm_src=pdf-body
https://www.benchchem.com/product/b091307?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Ethyl_bromoacetate
https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.lookchem.com/sds61898-49-5.html
https://www.benchchem.com/product/b091307?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10448~~PDF~~MTR~~CGV4~~EN~~2024-04-26%2019:08:20~~Ethyl%20bromoacetate~~
https://pim-resources.coleparmer.com/sds/07246.pdf
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.chemicalbook.com/Article/How-to-properly-handle-and-store-ethyl-bromoacetate.htm
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency eyewash stations and safety showers must be readily accessible in the immediate
work area.[9]

Spill Management

In the event of a small spill, follow these steps:

o Evacuate and Isolate: Immediately evacuate non-essential personnel from the contaminated
area and restrict access.[8]

o Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][8][9] Use non-sparking tools for cleanup.[1][3][7]

o Containment and Absorption: Do not use water.[10] Cover the spill with an inert absorbent
material such as dry lime, sand, or soda ash.[9]

o Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and
properly labeled container for disposal.[3][9]

o Ventilation: Ensure the area is well-ventilated after the cleanup is complete.[9]

Disposal of Unused or Waste Ethyl Bromoacetate

Ethyl bromoacetate must be disposed of as hazardous waste.[4][9] Do not dispose of this
chemical down the drain or in regular trash.

Step-by-Step Disposal Procedure:

» Containerization: Place the waste ethyl bromoacetate in a clearly labeled, sealed, and
appropriate container. Empty containers may still contain hazardous residue and should be
treated as hazardous waste.[8]

o Labeling: The container must be clearly labeled as "Hazardous Waste: Ethyl Bromoacetate
and include the appropriate hazard pictograms (e.g., toxic, flammable).

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong oxidizing agents, acids, bases, and reducing
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agents.[4][7][9] The storage area should be secure and accessible only to authorized
personnel.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed chemical waste disposal company.[3] The approved disposal methods
include controlled incineration with flue gas scrubbing or other methods sanctioned by a
licensed chemical destruction plant.[3]

It is crucial to consult and adhere to all local, state, and federal regulations regarding
hazardous waste disposal.

Quantitative Data Summary

While specific quantitative parameters for disposal (e.g., neutralization concentrations, reaction
times) are not detailed in standard safety data sheets, the physical and chemical properties of
ethyl bromoacetate are well-documented and essential for safe handling.

Property Value

CAS Number 105-36-2

Molecular Formula BrCH2COOCH2CHs

Appearance Colorless to yellow liquid[8][11]

Odor Fruity, pungent[2][11]

Boiling Point 158 °C (316 °F; 431 K)[2][11]

Flash Point 47 °C (117 °F; 320 K)[2][7]

Solubility in Water Insoluble; may decompose slowly[2][8][10]

Experimental Protocols

Detailed experimental protocols for the chemical neutralization or inactivation of ethyl
bromoacetate are not provided in the reviewed safety literature. The standard and
recommended procedure is collection and disposal via a licensed hazardous waste
management company. Attempting to neutralize this substance in a laboratory setting without
validated protocols can be dangerous and is not recommended.
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ethyl
bromoacetate.
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Ethyl Bromoacetate Disposal Workflow
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Caption: Logical workflow for the safe disposal of ethyl bromoacetate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b091307?utm_src=pdf-body-img
https://www.benchchem.com/product/b091307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b091307?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Ethyl_bromoacetate
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.lookchem.com/sds61898-49-5.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10448~~PDF~~MTR~~CGV4~~EN~~2024-04-26%2019:08:20~~Ethyl%20bromoacetate~~
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.chemicalbook.com/Article/How-to-properly-handle-and-store-ethyl-bromoacetate.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://cameochemicals.noaa.gov/chemical/3385
https://www.atamanchemicals.com/ethyl-bromoacetate_u25956/
https://www.benchchem.com/product/b091307#ethyl-bromoacetate-proper-disposal-procedures
https://www.benchchem.com/product/b091307#ethyl-bromoacetate-proper-disposal-procedures
https://www.benchchem.com/product/b091307#ethyl-bromoacetate-proper-disposal-procedures
https://www.benchchem.com/product/b091307#ethyl-bromoacetate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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